Cas no 79742-05-5 (3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine)
79742-05-5 structure
Product Name:3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine
CAS No:79742-05-5
MF:C5H10N4O2S
MW:190.223498821259
MDL:MFCD29707806
CID:4717098
Update Time:2023-08-15
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine
- 5-propylsulfonyl-1H-1,2,4-triazol-3-amine
- 5-(PROPANE-1-SULFONYL)-4H-1,2,4-TRIAZOL-3-AMINE
-
- MDL: MFCD29707806
- Inchi: 1S/C5H10N4O2S/c1-2-3-12(10,11)5-7-4(6)8-9-5/h2-3H2,1H3,(H3,6,7,8,9)
- InChI Key: YHRZNUHIIXKQFC-UHFFFAOYSA-N
- SMILES: S(C1=NC(N)=NN1)(CCC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 234
- Topological Polar Surface Area: 110
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 456.4±28.0 °C at 760 mmHg
- Flash Point: 229.8±24.0 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P140420-50mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine |
79742-05-5 | 50mg |
$ 125.00 | 2022-06-03 | ||
| TRC | P140420-100mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine |
79742-05-5 | 100mg |
$ 210.00 | 2022-06-03 | ||
| abcr | AB560991-500 mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 500MG |
€339.20 | 2023-04-13 | ||
| abcr | AB560991-1 g |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 1g |
€406.00 | 2023-04-13 | ||
| abcr | AB560991-500mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 500mg |
€333.00 | 2025-04-16 | ||
| abcr | AB560991-1g |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 1g |
€397.00 | 2025-04-16 | ||
| A2B Chem LLC | BA35194-500mg |
3-(Propylsulfonyl)-1h-1,2,4-triazol-5-amine |
79742-05-5 | >95% | 500mg |
$523.00 | 2024-04-19 | |
| A2B Chem LLC | BA35194-1g |
3-(Propylsulfonyl)-1h-1,2,4-triazol-5-amine |
79742-05-5 | >95% | 1g |
$578.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742858-1g |
5-(Propylsulfonyl)-1h-1,2,4-triazol-3-amine |
79742-05-5 | 98% | 1g |
¥3239.00 | 2024-07-28 | |
| Ambeed | A779885-250mg |
3-(PRopylsulfonyl)-1h-1,2,4-triazol-5-amine |
79742-05-5 | 95% | 250mg |
$224.0 | 2025-04-16 |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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